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For Researchers, Scientists, and Drug Development Professionals

Abstract
Polyquaternium-30 is a synthetic cationic polymer utilized primarily in the cosmetics and

personal care industries for its antistatic and film-forming properties.[1][2][3] Chemically

identified as the copolymer of ethanaminium, N-(carboxymethyl)-N,N-dimethyl-2-[(2-methyl-1-

oxo-2-propen-1-yl)oxy]-, inner salt, and methyl 2-methyl-2-propenoate, its CAS number is

147398-77-4.[3] This guide provides a summary of the available technical information on the

physicochemical properties of Polyquaternium-30, including its chemical structure and known

functions. It is important to note that detailed quantitative data and specific experimental

protocols for this particular polyquaternium are not extensively available in publicly accessible

scientific literature. Information regarding its application in drug development and associated

biological signaling pathways is currently not documented.

Chemical Identity and Structure
Polyquaternium-30 is a quaternary ammonium compound, which means it possesses a

cationic character.[1][2] It is a copolymer, synthesized from two distinct monomer units. The

formal chemical name is Ethanaminium, N-(carboxymethyl)-N,N-dimethyl-2-[(2-methyl-1-oxo-2-

propen-1-yl)oxy]-, inner salt, polymer with methyl 2-methyl-2-propenoate.[3]

Below is a conceptual representation of the polymer's structure, highlighting its key functional

groups.
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Caption: Synthesis of Polyquaternium-30.

Physicochemical Properties
Detailed quantitative physicochemical data for Polyquaternium-30 is not readily available in

the public domain. The following table summarizes the known qualitative properties and

highlights the data gaps.
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Property Value/Description Experimental Protocol

Chemical Formula (C10H17NO4 · C5H8O2)x Not Applicable

CAS Number 147398-77-4 Not Applicable

Appearance Data not available Visual Inspection

Molecular Weight Data not available

General Protocol: Size

Exclusion Chromatography

(SEC) coupled with multi-angle

light scattering (MALS)

detection is a standard method

for determining the molecular

weight distribution of polymers.

Charge Density
Cationic polymer.[2] Specific

value not available.

General Protocol:

Potentiometric titration is a

common method to determine

the charge density of

polyelectrolytes. This involves

titrating a solution of the

polymer with a titrant of

opposite charge and

monitoring the potential

change.

Solubility

Generally described as water-

soluble.[4] Specific solubility in

various solvents and at

different temperatures is not

documented.

General Protocol: Solubility

can be determined by

preparing saturated solutions

of the polymer in various

solvents at a controlled

temperature. The

concentration of the dissolved

polymer is then measured

using techniques like

gravimetry after solvent

evaporation or spectroscopy.

Viscosity Data not available General Protocol: The viscosity

of polymer solutions is typically
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measured using a viscometer

(e.g., Brookfield or cone-and-

plate viscometer) at specified

concentrations, temperatures,

and shear rates.

Thermal Properties

Data on properties such as

glass transition temperature

(Tg) or melting point (Tm) are

not available.

General Protocol: Differential

Scanning Calorimetry (DSC) is

a standard technique to

determine the thermal

transitions of polymers,

including Tg and Tm.

Experimental Workflows
While specific experimental protocols for Polyquaternium-30 are not published, a general

workflow for the physicochemical characterization of a novel polymer is outlined below.

General Polymer Characterization Workflow

Polymer Synthesis
and Purification

Structural Analysis
(FTIR, NMR)

Molecular Weight
Determination (SEC-MALS)

Charge Density
Measurement (Titration)

Thermal Analysis
(DSC, TGA)

Solubility
Testing

Rheological
Characterization (Viscometry)
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Caption: General Polymer Characterization Workflow.

Applications and Functionality
The primary documented applications for Polyquaternium-30 are in the formulation of

cosmetic and personal care products. Its key functions are:

Antistatic Agent: It neutralizes static electrical charges on surfaces, which is particularly

useful in hair care products to reduce flyaways.[1][2]

Film Former: It can form a continuous film on the skin, hair, or nails.[1][2] This property

contributes to its conditioning effects in hair care, making hair feel smoother and easier to

comb.[2]

There is no information available in the searched scientific literature or patent databases to

suggest the use of Polyquaternium-30 in drug development or any related applications.

Biological Activity and Signaling Pathways
There is currently no published research detailing any specific biological activity or interaction

of Polyquaternium-30 with cellular signaling pathways. Its use is confined to topical

applications in rinse-off and leave-on cosmetic products.

Conclusion and Future Research Directions
Polyquaternium-30 is a commercially used cationic copolymer with established functions as

an antistatic agent and film former in the cosmetics industry. However, a significant gap exists

in the publicly available scientific literature regarding its detailed physicochemical properties.

For researchers and professionals in drug development, the lack of data on molecular weight,

charge density, solubility, and biological interactions makes it a largely uncharacterized polymer

from a pharmaceutical perspective.

Future research should focus on:

Comprehensive Physicochemical Characterization: Detailed studies to determine the

molecular weight distribution, charge density, solubility in various pharmaceutically relevant
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solvents, and thermal properties of different grades of Polyquaternium-30.

Toxicological and Biocompatibility Studies: In-depth evaluation of its cytotoxicity,

biocompatibility, and potential for irritation or sensitization to assess its suitability for any

potential biomedical applications.

Interaction with Biological Systems: Investigation into its interaction with cell membranes and

other biological macromolecules to understand its potential for drug delivery or other

therapeutic applications.

Without such fundamental data, the application of Polyquaternium-30 beyond its current use

in cosmetics remains speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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